2-Bromo-N-(3,4-dichlorophenyl)butanamide
Overview
Description
2-Bromo-N-(3,4-dichlorophenyl)butanamide is a chemical compound with the empirical formula C10H10BrCl2NO . It is a solid substance .
Molecular Structure Analysis
The molecular weight of 2-Bromo-N-(3,4-dichlorophenyl)butanamide is 311.00 . The InChI key for this compound is YGQFCGGXBPTBGK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Bromo-N-(3,4-dichlorophenyl)butanamide is a solid substance . The empirical formula of this compound is C10H10BrCl2NO . The molecular weight is 311.00 .Scientific Research Applications
Medicine
In the medical field, 2-Bromo-N-(3,4-dichlorophenyl)butanamide is explored for its potential therapeutic properties. It’s being studied for its biochemical interactions and effects on various biological pathways. The compound could serve as a precursor in the synthesis of more complex molecules that may have pharmacological activities .
Agriculture
Agricultural research investigates the use of 2-Bromo-N-(3,4-dichlorophenyl)butanamide in developing new pesticides or herbicides. Its bromine and chlorine substituents could interact with certain enzymes or growth processes in plants and pests, providing a basis for controlling agricultural infestations .
Material Science
In material science, this compound’s unique structure could be utilized in the synthesis of novel polymers or coatings. Its halogenated nature might confer properties like resistance to degradation or thermal stability, making it valuable for creating materials exposed to harsh conditions .
Environmental Science
Environmental scientists might explore 2-Bromo-N-(3,4-dichlorophenyl)butanamide for its potential role in environmental remediation. For instance, it could be used in processes designed to remove or neutralize pollutants, thanks to its reactive halogen groups .
Analytical Chemistry
The compound’s distinct chemical signature makes it useful in analytical chemistry as a standard or reagent. It could be used in chromatography, spectroscopy, or other analytical techniques to help identify or quantify other substances .
Pharmaceutical Research
Pharmaceutical researchers are interested in 2-Bromo-N-(3,4-dichlorophenyl)butanamide for drug design and discovery. It could be a building block for creating new drug candidates, especially in the realm of halogenated compounds, which are prevalent in many pharmaceuticals .
Industrial Applications
Industrially, this compound could be involved in the manufacture of various chemical products. Its reactivity and structural features might make it suitable for use in chemical synthesis processes that produce industrial chemicals or intermediates .
Proteomics
In proteomics, 2-Bromo-N-(3,4-dichlorophenyl)butanamide may be used in the study of protein interactions and functions. Its ability to bind or interact with proteins can help in understanding protein dynamics or in the development of proteomic assays .
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-(3,4-dichlorophenyl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrCl2NO/c1-2-7(11)10(15)14-6-3-4-8(12)9(13)5-6/h3-5,7H,2H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQNRIFVEKSFDMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)Cl)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrCl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-N-(3,4-dichlorophenyl)butanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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